Cas no 30235-28-0 (4-(pyridin-4-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(pyridin-4-yl)-1,3-thiazol-2-amine
• CAS No: 30235-28-0
• MF: C₈H₇N₃S
• MW: 177.226279497147
• MDL: MFCD00490009
• CID: 308244
• PubChem ID: 930237
• Update Time: 2025-10-29

4-(pyridin-4-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(Pyridin-4-yl)thiazol-2-amine
• 2-Amino-4-(4-pyridyl)thiazole
• 2-amino-4-(4-pyridyl)-Thiazole
• 2-Thiazolamine,4-(4-pyridinyl)-
• 4-(4-pyridinyl)-2-Thiazolamine
• 4-pyridin-4-yl-1,3-thiazol-2-amine
• 4-Pyridin-4-yl-thiazol-2-ylamine
• 2-amino-4-pyridin-4-yl-1,3-thiazole
• 4-(4-Pyridinyl)-1,3-thiazol-2-amine
• 4-Pyridin-4-ylthiazol-2-ylamine
• 4-(pyridin-4-yl)-1,3-thiazol-2-amine
• 30235-28-0
• Z56914823
• AB06343
• SCHEMBL130198
• EN300-05296
• SY014230
• BB 0254136
• AKOS000122318
• A820271
• 4-(4-pyridinyl)-1,3-thiazol-2-ylamine
• WL-300778
• FS-1489
• CHEMBL500685
• F0537-0969
• SB36471
• MFCD00490009
• 2-Thiazolamine, 4-(4-pyridinyl)-
• FT-0677314
• 4-(pyridin-4-yl) thiazol-2-amine
• 4-(4-pyridyl)-1,3-thiazol-2-amine
• 4-(2-amino-thiazol-4-yl)-pyridine
• SDCCGMLS-0065460.P001
• DTXSID00358992
• AM803659
• J-513846
• 4-(4-pyridyl)thiazol-2-amine;2-Amino-4-(4-pyridyl)thiazole
• CS-0037808
• 4-(4-Pyridinyl)-1,3-thiazol-2-ylamine, AldrichCPR
• Oprea1_274147
• STK729295
• DB-068253
• 2-Amino-4-(pyridin-4-yl)-1,3-thiazole
• ALBB-028073
• SDCCGSBI-0660086.P001

• MDL： MFCD00490009
• Inchi： 1S/C8H7N3S/c9-8-11-7(5-12-8)6-1-3-10-4-2-6/h1-5H,(H2,9,11)
• InChI Key： CUSJGENRTWNHPV-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 177.03600
• Monoisotopic Mass: 177.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.333
• Boiling Point: 378.9±17.0℃ at 760 mmHg
• Flash Point: 182.971 °C
• Refractive Index: 1.67
• PSA: 80.04000
• LogP: 2.36850
• Sensitiveness: Air Sensitive

4-(pyridin-4-yl)-1,3-thiazol-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Hazard Category Code： 36/37/38-41-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases：R36/37/38

Additional information on 4-(pyridin-4-yl)-1,3-thiazol-2-amine

4-(Pyridin-4-Yl)-1,3-Thiazol-2-Amine: A Comprehensive Overview

4-(Pyridin-4-Yl)-1,3-Thiazol-2-Amine (CAS No. 30235-28-0) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also referred to as thiazole pyridine derivative, has garnered attention due to its unique structural properties and potential for functionalization. The molecule consists of a thiazole ring fused with a pyridine moiety, creating a heterocyclic structure that exhibits interesting electronic and optical characteristics.

The synthesis of 4-(Pyridin-4-Yl)-1,3-Thiazol-2-Amine involves a series of well-established organic reactions, including condensation and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various starting materials and reaction conditions to optimize the synthesis pathway, ensuring scalability for industrial applications.

One of the most notable applications of 4-(Pyridin-4-Yl)-1,3-Thiazol-2-Amine is in the field of materials science, particularly in the development of advanced materials for optoelectronic devices. The compound's ability to act as a building block for constructing two-dimensional (2D) materials has been extensively studied. For instance, recent studies have demonstrated its potential as a precursor for synthesizing graphene-like structures with tailored electronic properties.

In addition to its role in materials science, 4-(Pyridin-4-Yl)-1,3-Thiazol-2-Amine has shown promise in medicinal chemistry. Its unique structure allows for interactions with biological systems, making it a candidate for drug discovery efforts. Researchers have investigated its potential as an inhibitor of certain enzymes and its ability to modulate cellular signaling pathways. These studies highlight the compound's potential in developing novel therapeutic agents.

The compound's electronic properties also make it an attractive candidate for use in organic electronics. Its ability to undergo redox reactions and its compatibility with various organic semiconductors have been explored in recent studies. For example, researchers have incorporated 4-(Pyridin-4-Yl)-1,3-Thiazol-2-Amine into organic field-effect transistors (OFETs), demonstrating improved charge transport properties compared to traditional materials.

Recent breakthroughs in computational chemistry have further enhanced our understanding of 4-(Pyridin-4-Yl)-1,3-Thiazol-2-Amine's properties. Advanced molecular modeling techniques have provided insights into its electronic structure and reactivity under different conditions. These computational studies complement experimental work, enabling researchers to design more efficient synthetic routes and predict the compound's behavior in various applications.

In conclusion, 4-(Pyridin-4-Yl)-1,3-Thiazol-2-Amine (CAS No. 30235-28-) is a multifaceted compound with diverse applications across multiple disciplines. Its structural versatility and unique properties continue to drive innovative research efforts, paving the way for new discoveries in materials science, medicinal chemistry, and organic electronics.